Cas no 2825008-04-4 (5-[5-bromo-2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole)

• Product Name: 5-[5-bromo-2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole
• CAS No: 2825008-04-4
• MF: C₈H₄BrF₃N₄
• MW: 293.043370246887
• CID: 6037323
• PubChem ID: 165792089
• Update Time: 2023-12-13

5-[5-bromo-2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• EN300-37384935
• 2825008-04-4
• 5-[5-bromo-2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole

• Inchi： 1S/C8H4BrF3N4/c9-4-1-2-6(8(10,11)12)5(3-4)7-13-15-16-14-7/h1-3H,(H,13,14,15,16)
• InChI Key： DRGHVKBYCVWBRD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 291.95714g/mol
• Monoisotopic Mass: 291.95714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.5Ų